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Abstract

(2-Benzyloxy-ethoxy)-acetaldehyde, a unique aldehyde derivative, presents itself as a
molecule of interest for chemical synthesis and potential applications in drug discovery. This
technical guide provides a comprehensive overview of its commercial availability, suppliers,
and known chemical properties. A notable challenge in the current research landscape is the
limited publicly available data specifically for (2-Benzyloxy-ethoxy)-acetaldehyde (CAS
869310-52-1). To address this, and to provide a functional guide for researchers, we will draw
illustrative parallels with the closely related and well-documented compound, 2-
(Benzyloxy)acetaldehyde (CAS 60656-87-3). This guide will clearly distinguish between the two
molecules, presenting available data for the titte compound and leveraging the data for its
analogue to provide context for potential synthetic routes and applications. This approach aims
to equip researchers with the necessary information to navigate the procurement and potential
use of (2-Benzyloxy-ethoxy)-acetaldehyde in their work.

Introduction

(2-Benzyloxy-ethoxy)-acetaldehyde is an organic molecule featuring a benzyloxy group, an
ether linkage, and an aldehyde functional group. This combination of functionalities suggests its
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potential as a versatile building block in organic synthesis, particularly in the construction of
more complex molecules with potential pharmaceutical applications. The aldehyde group can
participate in a variety of carbon-carbon bond-forming reactions, while the benzyloxy and
ethoxy groups can influence solubility and be modified or cleaved in subsequent synthetic
steps.

A critical point of clarification is the distinction between (2-Benzyloxy-ethoxy)-acetaldehyde
(CAS 869310-52-1) and the more commonly referenced 2-(Benzyloxy)acetaldehyde (CAS
60656-87-3). The former contains an additional ethoxy group, which significantly alters its
molecular weight, polarity, and potentially its reactivity and biological activity. Researchers are
strongly advised to verify the CAS number to ensure they are sourcing and utilizing the correct
compound for their specific application.

Commercial Availability and Suppliers

(2-Benzyloxy-ethoxy)-acetaldehyde (CAS 869310-52-1) is commercially available from a
number of chemical suppliers, indicating its accessibility for research and development
purposes. The table below summarizes key suppliers and available product information.
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= I Product CAS Molecular Molecular Additional
upplier
2 Name Number Formula Weight Information
2-(2-
(Benzyloxy)et Research
BLDpharm 869310-52-1 C11H1403 194.23
hoxy)acetald Use Only.[1]
ehyde
(2-Benzyloxy- Available in
Howei Pharm  ethoxy)- 869310-52-1 C11H1403 194.23 various
acetaldehyde guantities.[2]
2-Benzyloxy-
( yioxy Purity of 98%
ModeChem ethoxy)- 869310-52-1 C11H1403 - o
is listed.
acetaldehyde
(2-Benzyloxy-
J&K Scientific  ethoxy)- 869310-52-1 C11H1403 194.23 -
acetaldehyde
2-(2-
(Benzyloxy)et
Carbosynth 869310-52-1 C11H1403 194.23 -
hoxy)acetald
ehyde

Physicochemical Properties

Detailed physicochemical data for (2-Benzyloxy-ethoxy)-acetaldehyde is not readily available

in public literature. The table below summarizes the basic chemical identifiers.

Property Value Source
CAS Number 869310-52-1 [1][2]
Molecular Formula C11H1403 [1112]
Molecular Weight 194.23 g/mol [1][2]

SMILES

0O=CCOCCOCC1=CC=CC=C1

[1]
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For comparison, the properties of the related compound, 2-(Benzyloxy)acetaldehyde (CAS
60656-87-3), are well-documented and provided in the following table. This information may
serve as a useful, albeit approximate, reference for handling and reaction planning.

Property Value

CAS Number 60656-87-3

Molecular Formula C9H1002

Molecular Weight 150.17 g/mol

Boiling Point 118-120 °C at 13 mmHg
Density 1.069 g/mL at 25 °C
Refractive Index n20/D 1.518

Experimental Protocols: Synthesis and Reactions
(lllustrated with 2-(Benzyloxy)acetaldehyde)

As of the time of this guide, specific experimental protocols for the synthesis and reactions of
(2-Benzyloxy-ethoxy)-acetaldehyde are not available in peer-reviewed literature. However,
the synthesis of the closely related 2-(Benzyloxy)acetaldehyde is well-described and can
provide a logical starting point for developing synthetic routes.

A common method for the preparation of 2-(Benzyloxy)acetaldehyde is the oxidation of 2-
benzyloxyethanol. A patented process describes the oxidation using hypochlorous acid in the
presence of a nitroxy radical.[3]

Example Synthesis of 2-(Benzyloxy)acetaldehyde

Reaction: Oxidation of 2-Benzyloxyethanol
Reagents and Conditions:
¢ 2-Benzyloxyethanol

e Hypochlorous acid (generated in situ from a hypochlorite salt)
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» Nitroxy radical catalyst (e.g., TEMPO)
e Solvent (e.g., dichloromethane)

» Reaction temperature: 0 to 30 °C[3]
Procedure Outline:

» A solution of 2-benzyloxyethanol and the nitroxy radical catalyst in a suitable solvent is
prepared.

e The solution is cooled to the desired reaction temperature.

» A solution of a hypochlorite salt is added gradually to the reaction mixture to generate
hypochlorous acid in situ.

e The reaction progress is monitored by a suitable analytical technique (e.g., TLC or GC).

» Upon completion, the reaction is quenched, and the product is isolated and purified, typically
by extraction and column chromatography or distillation.[3]
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Figure 1. A schematic workflow for the synthesis of 2-(Benzyloxy)acetaldehyde via oxidation.

Potential Applications in Drug Development
(Theoretical)

While no specific applications for (2-Benzyloxy-ethoxy)-acetaldehyde in drug development
have been documented, its structural motifs are present in molecules with demonstrated
biological activity. The aldehyde functionality is a key reactive handle for introducing the
molecule into larger scaffolds. For instance, aldehydes can undergo aldol reactions, Wittig
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reactions, and reductive aminations to form key bonds in the synthesis of complex organic
molecules.

A patent for benzylic glycoside derivatives as SGLT inhibitors for the treatment of metabolic
disorders describes intermediates that contain a benzyloxyacetaldehyde moiety as part of a
larger, more complex structure. This suggests that aldehydes of this class can serve as building
blocks in the synthesis of potential therapeutic agents.

Given the lack of direct data, a hypothetical workflow for the incorporation of an aldehyde like
(2-Benzyloxy-ethoxy)-acetaldehyde into a drug discovery pipeline is presented below.
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Figure 2. A conceptual workflow for utilizing (2-Benzyloxy-ethoxy)-acetaldehyde in drug
discovery.

Signaling Pathways: A Note on the Absence of Data
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There is currently no published research that implicates (2-Benzyloxy-ethoxy)-acetaldehyde
in any specific biological signaling pathways. Aldehydes, in general, can be reactive species
and may interact with biological macromolecules, but any such activity for this particular
compound is purely speculative at this time. Future research would be needed to explore its
potential biological effects.

Safety Information

A formal safety data sheet (SDS) for (2-Benzyloxy-ethoxy)-acetaldehyde is not widely
available. However, based on the functional groups present and data for analogous
compounds, it should be handled with appropriate care in a laboratory setting. For reference,
the safety information for 2-(Benzyloxy)acetaldehyde indicates that it can cause skin and
serious eye irritation, and may cause respiratory irritation. Standard laboratory safety protocols,
including the use of personal protective equipment (gloves, safety glasses, and a lab coat),
should be strictly followed. Work should be conducted in a well-ventilated fume hood.

Conclusion and Future Outlook

(2-Benzyloxy-ethoxy)-acetaldehyde is a commercially available chemical with potential as a
building block in organic synthesis. This guide has provided the most current information on its
suppliers and basic chemical properties. A significant information gap exists regarding its
detailed physicochemical properties, experimental protocols, and biological applications. To
bridge this, illustrative examples from the closely related compound, 2-
(Benzyloxy)acetaldehyde, have been provided with clear demarcation.

For researchers and drug development professionals, (2-Benzyloxy-ethoxy)-acetaldehyde
represents an opportunity for exploration. The development of synthetic methodologies utilizing
this compound and the investigation of its biological activity could open new avenues in
medicinal chemistry and materials science. It is hoped that this guide will serve as a valuable
starting point for those interested in working with this molecule, while also highlighting the
areas where further research is critically needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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